Cas no 2138064-68-1 (6-[Methyl(oxan-4-yl)amino]spiro[4.5]decan-8-ol)

• Product Name: 6-[Methyl(oxan-4-yl)amino]spiro[4.5]decan-8-ol
• CAS No: 2138064-68-1
• MF: C₁₆H₂₉NO₂
• MW: 267.406965017319
• CID: 6452250
• PubChem ID: 165496744
• Update Time: 2025-11-01

6-[Methyl(oxan-4-yl)amino]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161685
• 6-[methyl(oxan-4-yl)amino]spiro[4.5]decan-8-ol
• 2138064-68-1
• 6-[Methyl(oxan-4-yl)amino]spiro[4.5]decan-8-ol

• Inchi： 1S/C16H29NO2/c1-17(13-5-10-19-11-6-13)15-12-14(18)4-9-16(15)7-2-3-8-16/h13-15,18H,2-12H2,1H3
• InChI Key： GOVMLTBEXWRQAM-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N(C)C1CCOCC1

Computed Properties

• Exact Mass: 267.219829168g/mol
• Monoisotopic Mass: 267.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.7Ų

Additional information on 6-[Methyl(oxan-4-yl)amino]spiro[4.5]decan-8-ol

Comprehensive Overview of 6-[Methyl(oxan-4-yl)amino]spiro[4.5]decan-8-ol (CAS No. 2138064-68-1)

The compound 6-[Methyl(oxan-4-yl)amino]spiro[4.5]decan-8-ol (CAS No. 2138064-68-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its spirocyclic core and functionalized amine and alcohol groups, this compound presents a promising scaffold for the development of novel therapeutics. The spiro[4.5]decane framework, in particular, is known for its conformational rigidity, which can enhance binding affinity and selectivity in biological targets.

Recent trends in pharmaceutical research highlight the growing interest in spirocyclic compounds due to their ability to mimic natural product architectures and improve drug-like properties. The incorporation of the oxan-4-yl (tetrahydropyran) moiety in 6-[Methyl(oxan-4-yl)amino]spiro[4.5]decan-8-ol further enhances its potential as a bioactive molecule, as this fragment is commonly found in FDA-approved drugs. Researchers are actively exploring its applications in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, areas where spirocyclic scaffolds have shown remarkable success.

From a synthetic chemistry perspective, the preparation of 6-[Methyl(oxan-4-yl)amino]spiro[4.5]decan-8-ol involves multi-step organic transformations, including reductive amination and spirocyclization strategies. The compound's chiral centers and steric hindrance pose interesting challenges for asymmetric synthesis, making it a subject of study in academic and industrial labs. Its logP and solubility profiles suggest favorable pharmacokinetic properties, which are critical for oral bioavailability.

In the context of drug repurposing and fragment-based drug design, 6-[Methyl(oxan-4-yl)amino]spiro[4.5]decan-8-ol offers a versatile building block. Its hydrogen bond donors/acceptors and lipophilic balance align with modern Lipinski's Rule of Five guidelines, making it a candidate for lead optimization. Computational studies, including molecular docking and QSAR modeling, have predicted interactions with enzymes involved in neurodegenerative diseases and metabolic syndromes.

The safety and toxicological profile of 6-[Methyl(oxan-4-yl)amino]spiro[4.5]decan-8-ol remain under investigation, but preliminary data suggest low cytotoxicity in standard assays. Its potential as a bioisostere for existing pharmacophores has sparked interest in patent filings, particularly for anti-inflammatory and analgesic applications. As the demand for small-molecule therapeutics grows, this compound exemplifies the innovation driving precision medicine.

Environmental and green chemistry considerations are also relevant to its production. Researchers are exploring catalytic methods and solvent-free conditions to synthesize 6-[Methyl(oxan-4-yl)amino]spiro[4.5]decan-8-ol sustainably, aligning with global ESG (Environmental, Social, and Governance) goals. The compound's stability under accelerated degradation conditions further supports its viability for large-scale manufacturing.

In summary, 6-[Methyl(oxan-4-yl)amino]spiro[4.5]decan-8-ol (CAS No. 2138064-68-1) represents a compelling case study in the intersection of structural complexity and therapeutic potential. Its exploration addresses key questions in cheminformatics, ADMET prediction, and target engagement, making it a focal point for future research. As the scientific community continues to unravel its mechanisms, this compound may pave the way for breakthroughs in personalized healthcare.